Cas no 5855-78-7 (5-amino-2-chloro-4-sulfobenzoic acid)

• Product Name: 5-amino-2-chloro-4-sulfobenzoic acid
• CAS No: 5855-78-7
• MF: C₇H₆ClNO₅S
• MW: 251.644239902496
• MDL: MFCD00043914
• CID: 85469
• PubChem ID: 79952
• Update Time: 2025-04-18

5-amino-2-chloro-4-sulfobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-chloro-4-sulfobenzoic acid
• C.A. acid
• 3-amino-6-chloro-4-sulfobenzoic acid
• 5-Amino-2-chloro-4-sulphobenzoic acid
• AC1L2YG6
• AC1Q5TM9
• AR-1G7081
• Benzoic acid, 5-amino-2-chloro-4-sulfo-
• EINECS 227-468-0
• KB-244508
• 5-Amino-2-chloro-4-ulfobenzoic acid
• ND8QT3CDQ9
• DTXSID7064027
• SCHEMBL537604
• NS00033954
• 5855-78-7
• A853249

• MDL： MFCD00043914
• Inchi： 1S/C7H6ClNO5S/c8-4-2-6(15(12,13)14)5(9)1-3(4)7(10)11/h1-2H,9H2,(H,10,11)(H,12,13,14)
• InChI Key： JGSAMPZLJLDOKW-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=C(C=1)S(=O)(=O)O)N

Computed Properties

• Exact Mass: 250.96558
• Monoisotopic Mass: 250.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.668
• PSA: 117.69
• LogP: 2.52910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids